Cas no 1373503-15-1 (tert-butyl 3,3-difluoro-4-methylidenepiperidine-1-carboxylate)

• Product Name: tert-butyl 3,3-difluoro-4-methylidenepiperidine-1-carboxylate
• CAS No: 1373503-15-1
• MF: C₁₁H₁₇F₂NO₂
• MW: 233.254990339279
• MDL: MFCD22199395
• CID: 4552871
• PubChem ID: 97357094
• Update Time: 2025-06-11

tert-butyl 3,3-difluoro-4-methylidenepiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-difluoro-4-methylenepiperidine-1-carboxylate
• 2-Methyl-2-propanyl 3,3-difluoro-4-methylene-1-piperidinecarboxylate
• tert-butyl 3,3-difluoro-4-methylidenepiperidine-1-carboxylate
• YEC50315
• 1-Boc-3,3-difluoro-4-methylenepiperidine
• 1373503-15-1
• tert-butyl3,3-difluoro-4-methylenepiperidine-1-carboxylate
• WS-00790
• MFCD22199395
• CS-W001704
• SY346649
• D85690
• tert-butyl3,3-difluoro-4-methylenepiperidine-1-carboxylate-B28113

• MDL： MFCD22199395
• Inchi： 1S/C11H17F2NO2/c1-8-5-6-14(7-11(8,12)13)9(15)16-10(2,3)4/h1,5-7H2,2-4H3
• InChI Key： CBJFGYFUQNWSKI-UHFFFAOYSA-N
• SMILES： FC1(C(=C)CCN(C(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 233.123
• Monoisotopic Mass: 233.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.1

Additional information on tert-butyl 3,3-difluoro-4-methylidenepiperidine-1-carboxylate

Research Brief on tert-Butyl 3,3-Difluoro-4-methylidenepiperidine-1-carboxylate (CAS: 1373503-15-1)

In recent years, the compound tert-butyl 3,3-difluoro-4-methylidenepiperidine-1-carboxylate (CAS: 1373503-15-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated and methylidene-substituted piperidine scaffold, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and drug candidates. The following research brief consolidates the latest findings and developments related to this compound, highlighting its synthetic applications, biological relevance, and emerging trends in its utilization.

The structural features of tert-butyl 3,3-difluoro-4-methylidenepiperidine-1-carboxylate make it a versatile building block in medicinal chemistry. The presence of the difluoro and methylidene groups introduces both steric and electronic effects that can influence the reactivity and binding properties of derived compounds. Recent studies have explored its use in the synthesis of protease inhibitors, kinase modulators, and other small-molecule therapeutics targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel covalent inhibitors for SARS-CoV-2 main protease, showcasing its relevance in antiviral drug discovery.

From a synthetic perspective, tert-butyl 3,3-difluoro-4-methylidenepiperidine-1-carboxylate has been employed in various catalytic and non-catalytic transformations. Researchers have reported its use in palladium-catalyzed cross-coupling reactions, asymmetric hydrogenations, and cycloaddition reactions, underscoring its adaptability in complex molecular constructions. A recent publication in Organic Letters detailed an efficient enantioselective synthesis of fluorinated piperidine derivatives using this compound as a starting material, achieving high yields and stereoselectivity. Such advancements highlight the compound's role in facilitating the discovery of structurally diverse and pharmacologically active molecules.

Beyond its synthetic utility, the biological activity of derivatives derived from tert-butyl 3,3-difluoro-4-methylidenepiperidine-1-carboxylate has also been a focal point of investigation. In vitro and in vivo studies have revealed that fluorinated piperidine derivatives exhibit enhanced metabolic stability, improved membrane permeability, and target selectivity compared to their non-fluorinated counterparts. A 2022 study in Bioorganic & Medicinal Chemistry reported the development of a series of fluorinated piperidine-based compounds with potent activity against resistant strains of Mycobacterium tuberculosis, further emphasizing the therapeutic potential of this chemical scaffold.

Looking ahead, the continued exploration of tert-butyl 3,3-difluoro-4-methylidenepiperidine-1-carboxylate is expected to yield new insights into its applications in drug discovery and chemical biology. Emerging trends include its incorporation into fragment-based drug design (FBDD) platforms and its use in the development of targeted protein degraders such as PROTACs (Proteolysis Targeting Chimeras). Additionally, advancements in flow chemistry and automation are likely to streamline its synthesis and derivatization, enabling faster and more efficient access to novel chemical entities. As research progresses, this compound is poised to remain a valuable tool in the quest for innovative therapeutics.

In conclusion, tert-butyl 3,3-difluoro-4-methylidenepiperidine-1-carboxylate (CAS: 1373503-15-1) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural attributes, combined with its demonstrated utility in diverse chemical and biological contexts, underscore its importance as a building block for next-generation pharmaceuticals. Researchers and industry professionals are encouraged to stay abreast of ongoing developments to fully leverage its potential in addressing unmet medical needs.